Cas no 853955-71-2 ({2-Dimethyl(2-methylphenyl)silylphenyl}methanol)

• Product Name: {2-Dimethyl(2-methylphenyl)silylphenyl}methanol
• CAS No: 853955-71-2
• MF: C₁₆H₂₀OSi
• MW: 256.414905548096
• MDL: MFCD18643351
• CID: 1077233
• PubChem ID: 11989422
• Update Time: 2025-10-27

{2-Dimethyl(2-methylphenyl)silylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[Dimethyl(2-methylphenyl)silyl]phenyl}methanol
• [2-[dimethyl-(2-methylphenyl)silyl]phenyl]methanol
• HOMSi(R) o-Methylphenyl
• (2-(hydroxymethyl)phenyl)dimethyl(2-methylphenyl)silane
• [2-(Dimethyl-o-tolyl-silanyl)-phenyl]-methanol
• AMTSi166
• Benzenemethanol,2-[dimethyl(2-methylphenyl)silyl]
• M-1538
• CS-0357115
• A923574
• SCHEMBL2002146
• (2-(Dimethyl(o-tolyl)silyl)phenyl)methanol
• [2-(Dimethyl-o-tolylsilanyl)phenyl]methanol
• MFCD18643351
• AKOS025392279
• 853955-71-2
• DTXSID00475299
• AS-2237
• {2-Dimethyl(2-methylphenyl)silylphenyl}methanol

• MDL： MFCD18643351
• Inchi： 1S/C16H20OSi/c1-13-8-4-6-10-15(13)18(2,3)16-11-7-5-9-14(16)12-17/h4-11,17H,12H2,1-3H3
• InChI Key： VNMCFSBIGQPPOE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1C)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 256.12800
• Monoisotopic Mass: 256.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.30990

{2-Dimethyl(2-methylphenyl)silylphenyl}methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on {2-Dimethyl(2-methylphenyl)silylphenyl}methanol

Recent Advances in the Study of {2-Dimethyl(2-methylphenyl)silylphenyl}methanol (CAS: 853955-71-2) in Chemical Biology and Pharmaceutical Research

The compound {2-Dimethyl(2-methylphenyl)silylphenyl}methanol (CAS: 853955-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of {2-Dimethyl(2-methylphenyl)silylphenyl}methanol as a versatile intermediate in the synthesis of complex organic molecules. Its silyl-protected alcohol functionality makes it particularly useful in the construction of pharmacophores for targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of hydrophobic drug candidates, thereby addressing a critical challenge in pharmaceutical formulation.

In addition to its synthetic utility, {2-Dimethyl(2-methylphenyl)silylphenyl}methanol has shown promising biological activity in preclinical models. Research conducted at leading academic institutions has revealed its potential as an inhibitor of key enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a recent paper in ACS Chemical Biology reported that derivatives of this compound exhibited selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects.

The mechanistic studies of {2-Dimethyl(2-methylphenyl)silylphenyl}methanol have also provided insights into its interactions with biological targets. Advanced computational modeling and X-ray crystallography have elucidated its binding modes with various protein targets, offering a structural basis for the rational design of more potent and selective analogs. These findings were recently presented at the 2024 International Conference on Chemical Biology and have been submitted for publication in a peer-reviewed journal.

Despite these advancements, challenges remain in the optimization of {2-Dimethyl(2-methylphenyl)silylphenyl}methanol for clinical applications. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are underway to tackle these hurdles, with several patents filed in the past year covering novel synthetic routes and formulations of this compound.

In conclusion, {2-Dimethyl(2-methylphenyl)silylphenyl}methanol (CAS: 853955-71-2) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications—from synthetic chemistry to therapeutic development—underscore its importance in contemporary research. Continued investigation into its properties and derivatives is expected to yield significant breakthroughs in the coming years, potentially leading to new treatments for a range of diseases.